Quinoline-7-sulfonyl chloride;hydrochloride

• IUPAC Name: quinoline-7-sulfonyl chloride;hydrochloride
• InChI: InChI=1S/C9H6ClNO2S.ClH/c10-14(12,13)8-4-3-7-2-1-5-11-9(7)6-8;/h1-6H;1H
• InChI Key: CFMXZPKIFDIUPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)S(=O)(=O)Cl)N=C1.Cl
• Molecular Formula: C9H7Cl2NO2S
• Molecular Weight: 264.13 g/mol

Description

Quinoline-7-sulfonyl chloride hydrochloride is a chemical compound with the CAS Number: 2375267-39-1. It has a molecular weight of 264.13. The IUPAC name for this compound is quinoline-7-sulfonyl chloride hydrochloride. It is typically stored at 4 degrees Celsius. The compound is usually in the form of a powder.

Synthesis Analysis

The synthesis of quinoline and its derivatives has been a subject of interest in the field of industrial and synthetic organic chemistry. Various synthesis protocols have been reported in the literature for the construction of this scaffold. For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of Quinoline-7-sulfonyl chloride hydrochloride can be represented by the Inchi Code: 1S/C9H6ClNO2S.ClH/c10-14(12,13)8-4-3-7-2-1-5-11-9(7)6-8;/h1-6H;1H.

Chemical Reactions Analysis

Quinoline and its derivatives have been used in various transformations due to the presence of the double-ring structure and a heteroatom (N) in their molecules. For example, they can undergo alkylation by alkyl halides, thiolation by aryl/alkyl/heteroaryl thiols and diselenides, ring contraction to indole derivatives, and annulation with additional cycles.

Physical And Chemical Properties Analysis

Quinoline-7-sulfonyl chloride hydrochloride is a powder with a molecular weight of 264.13. It is typically stored at 4 degrees Celsius.

Scientific Research Applications

Drug Discovery

. .

Anticancer Activity

. They are being studied for their effectiveness against various types of cancer.

Antioxidant Activity

. They can neutralize free radicals, which are harmful to our bodies.

Anti-inflammatory Activity

. They can potentially be used in the treatment of inflammatory diseases.

Antimalarial Activity

. Chloroquine and hydroxychloroquine are well-known examples of quinoline-based antimalarial drugs.

Anti-SARS-CoV-2 Activity

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Antituberculosis Activity

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Industrial Chemistry

. They are used in the synthesis of various organic compounds.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". Hazard statements associated with it include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Quinoline and its derivatives have been gaining attention due to their versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in the field of medicinal chemistry. Therefore, the development of new methods for the preparation of such fused heterocycles as quinolines and their derivatives and the improvement of existing synthetic methods represents an urgent challenge.